Cas no 87822-17-1 (1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-)
87822-17-1 structure
Product Name:1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-
CAS No:87822-17-1
MF:C14H16O2
MW:216.275644302368
CID:651990
PubChem ID:52939082
Update Time:2025-04-19
1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-
- 5-(3,5-dimethylphenyl)cyclohexane-1,3-dione
- AKOS019913138
- CHEMBL1939008
- SCHEMBL12676490
- 87822-17-1
- DTXSID60680645
-
- Inchi: 1S/C14H16O2/c1-9-3-10(2)5-11(4-9)12-6-13(15)8-14(16)7-12/h3-5,12H,6-8H2,1-2H3
- InChI Key: MKXIOMJWYCENJQ-UHFFFAOYSA-N
- SMILES: O=C1CC(CC(C2C=C(C)C=C(C)C=2)C1)=O
Computed Properties
- Exact Mass: 216.115029749g/mol
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
87822-17-1 (1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-) Related Products
- 34993-51-6((R)-3-Phenyl-cyclohexanone)
- 5910-25-8(3-Phenyl-2,4-pentanedione)
- 4894-75-1(4-phenylcyclohexan-1-one)
- 946-33-8(2-Benzylcyclohexan-1-one)
- 493-72-1(5-Phenylcyclohexane-1,3-dione)
- 5409-60-9(4,4-Diphenyl-2-butanone)
- 1444-65-1(2-phenylcyclohexan-1-one)
- 38861-78-8(4-Isobutylacetophenone)
- 14996-78-2(2-phenylcycloheptan-1-one)
- 1466-74-6(4-phenylcyclohexane-1-carbaldehyde)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent